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Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

4-Methylcatechol-d3, a deuterated analog of 4-Methylcatechol. Given the limited specific data

on the deuterated form, this guide also extensively references the properties of the more widely

studied 4-Methylcatechol, as its characteristics are closely comparable. This document is

intended to be a valuable resource for researchers utilizing 4-Methylcatechol-d3 in drug

development and various scientific investigations.

Core Physical and Chemical Properties
4-Methylcatechol-d3, also known as 4-(trideuteriomethyl)benzene-1,2-diol, is a synthetic,

stable isotope-labeled version of 4-Methylcatechol. The primary difference between the two is

the substitution of three hydrogen atoms with deuterium on the methyl group, resulting in a

higher molecular weight. This isotopic labeling is particularly useful in tracer studies and

metabolic research.

Quantitative Data Summary
The physical and chemical data for 4-Methylcatechol-d3 and its non-deuterated counterpart

are summarized in the tables below for easy comparison.

Table 1: General Properties
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Property 4-Methylcatechol-d3 4-Methylcatechol

IUPAC Name
4-(trideuteriomethyl)benzene-

1,2-diol[1]
4-methylbenzene-1,2-diol[2]

Synonyms
4-methyl-d3-catechol,

Homocatechol-d3

Homocatechol, 3,4-

Dihydroxytoluene[2][3]

CAS Number 83719-41-9[4] 452-86-8[2]

Molecular Formula C₇H₅D₃O₂[4] C₇H₈O₂[2]

Appearance

White to off-white or light

brown solid/crystalline

powder[2][5][6]

White to cream to brown or

pale pink to pale gray crystals,

powder, or flakes[7][8]

Table 2: Physical Properties

Property 4-Methylcatechol-d3 4-Methylcatechol

Molecular Weight 127.16 g/mol [1][4] 124.14 g/mol [2][3]

Melting Point

Not explicitly found, but

expected to be very similar to

4-Methylcatechol.

62 - 70 °C[7][8]

Boiling Point

Not explicitly found, but

expected to be very similar to

4-Methylcatechol.

251 °C at 760 mmHg[5][9]

Density

Not explicitly found, but

expected to be slightly higher

than 4-Methylcatechol.

~1.129 g/mL at 25 °C[5][10]

Vapor Pressure Not explicitly found. 0.0028 mmHg[2]

Table 3: Solubility Data
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Solvent
4-Methylcatechol-d3
Solubility

4-Methylcatechol Solubility

Water Soluble

Soluble[11] (approx. 18.4

mg/mL[11], 5 mg/mL in PBS

pH 7.2[12])

DMSO Soluble
Soluble (approx. 20-100

mg/mL)[3][11][12][13]

Ethanol Soluble
Soluble (approx. 3-22.1

mg/mL)[11][12]

Dimethylformamide (DMF) Soluble
Soluble (approx. 25 mg/mL)

[12]

Methanol Soluble Soluble

Stability and Storage
4-Methylcatechol and its deuterated analog are generally stable under normal conditions but

exhibit sensitivity to environmental factors.

Light and Air Sensitivity: The compound may turn yellow or form a colored precipitate upon

exposure to light and air.

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and certain

metals like aluminum, copper, and brass alloys.[14] Phenols can react exothermically with

bases and can be rapidly nitrated by even dilute nitric acid, which can lead to explosive

compounds.[14]

Hazardous Decomposition: When heated to decomposition, it may emit carbon monoxide

and carbon dioxide.

Recommended Storage: For long-term stability, 4-Methylcatechol-d3 should be stored at

-20°C.[3][4] Vials should be kept tightly sealed in a dry and well-ventilated place. Aqueous

solutions are not recommended for storage for more than one day.[12]
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Experimental Protocols
Melting Point Determination
Objective: To determine the melting point range of 4-Methylcatechol-d3 as an indicator of

purity.

Methodology:

A small, dry sample of 4-Methylcatechol-d3 is finely powdered.

The powdered sample is packed into a capillary tube to a height of approximately 2-3 mm.

The capillary tube is placed in a melting point apparatus (e.g., a DigiMelt unit).

The sample is heated at a steady rate (e.g., 2 °C/min) for a precise measurement, especially

when approaching the expected melting point.[15]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.[15]

A narrow melting range is indicative of a pure compound.[15]

Solution Preparation for In Vitro and In Vivo Studies
Objective: To prepare a stock solution of 4-Methylcatechol-d3 for experimental use.

Methodology for Organic Solvents:

4-Methylcatechol-d3 is supplied as a solid.[12]

To prepare a stock solution, dissolve the solid in an organic solvent of choice, such as

DMSO, ethanol, or DMF.[12] It is recommended to purge the solvent with an inert gas.[12]

For example, to create a 10 mM stock solution in DMSO, dissolve 1.2716 mg of 4-
Methylcatechol-d3 in 1 mL of DMSO.
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For biological experiments, further dilutions can be made into aqueous buffers or isotonic

saline.[12] Ensure the final concentration of the organic solvent is low enough to not cause

physiological effects.[12]

Methodology for Aqueous Solutions:

Organic solvent-free aqueous solutions can be prepared by directly dissolving the solid in

aqueous buffers, such as PBS (pH 7.2).[12]

As previously noted, aqueous solutions should be freshly prepared and are not

recommended for storage beyond one day.[12]

Thermogravimetric Analysis (TGA) for Stability
Assessment
Objective: To assess the thermal stability of 4-Methylcatechol-d3.

Methodology:

A small, precisely weighed sample of 4-Methylcatechol-d3 is placed in a TGA crucible.

The sample is heated in the TGA instrument under a controlled atmosphere (e.g., nitrogen)

at a constant heating rate (e.g., 10 °C/min).[16]

The weight of the sample is continuously monitored as a function of temperature.

The resulting TGA curve plots the percentage of weight loss against temperature, indicating

the temperatures at which the compound degrades.[17]

Biological Context and Signaling
4-Methylcatechol is a known metabolite of flavonoids such as quercetin and rutin, formed by

the action of gut microbiota.[12][18] It has demonstrated various biological activities, including

antiplatelet effects, which are more potent than those of its parent flavonoids.[19] Studies have

shown that 4-Methylcatechol can induce apoptosis in melanoma cells through oxidative stress

and influence neuronal cells by inducing nerve growth factor.[3][20]
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Metabolic Pathway of 4-Methylcatechol from Rutin
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Caption: Metabolic conversion of Rutin to 4-Methylcatechol by gut microbiota.

Experimental Workflow for Assessing Antiplatelet
Activity
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Caption: Workflow for evaluating the antiplatelet effect of 4-Methylcatechol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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